Cas no 1391054-27-5 (Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt)

• Product Name: Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt
• CAS No: 1391054-27-5
• MF: C₈H₈F₃N₃O₅
• MW: 283.161432266235
• CID: 4823185
• Update Time: 2025-06-11

Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetohydrazide 2,2,2-trifluoroacetate
• Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt

• Inchi： 1S/C6H7N3O3.C2HF3O2/c7-8-4(10)3-9-5(11)1-2-6(9)12;3-2(4,5)1(6)7/h1-2H,3,7H2,(H,8,10);(H,6,7)
• InChI Key： VKLHIUBGLCUQBN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1C=CC(N1CC(NN)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Topological Polar Surface Area: 130

Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt Security Information

• Storage Condition：(BD296868)

Additional information on Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt

Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt (CAS No. 1391054-27-5): A Versatile Reagent in Chemical Biology and Drug Discovery

Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt (CAS No. 1391054-27-5) is a highly versatile reagent that has gained significant attention in the fields of chemical biology and drug discovery. This compound, characterized by its unique chemical structure, offers a wide range of applications in the synthesis and modification of biomolecules, particularly in the development of bioconjugates and targeted drug delivery systems.

The maleimido functional group in Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt is known for its high reactivity towards thiol groups, making it an ideal choice for thiol-maleimide click chemistry. This reaction is widely used in the conjugation of proteins, peptides, and other biomolecules to create stable and site-specific bioconjugates. The hydrazide moiety, on the other hand, can react with aldehydes and ketones to form stable hydrazone bonds, further expanding the utility of this compound in bioconjugation strategies.

The trifluoroacetic acid salt form of this compound enhances its solubility in organic solvents and aqueous solutions, making it highly suitable for various synthetic protocols. This solubility profile is crucial for optimizing reaction conditions and ensuring high yields in bioconjugation reactions. Additionally, the trifluoroacetic acid salt form can be easily converted to other salt forms or free bases if required for specific applications.

In recent years, Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt has been extensively studied for its potential in developing targeted drug delivery systems. One notable application is in the creation of antibody-drug conjugates (ADCs), where the maleimido group is used to conjugate a cytotoxic payload to an antibody via a thiol group on the antibody. This approach has shown promising results in preclinical studies, demonstrating improved therapeutic efficacy and reduced systemic toxicity compared to traditional chemotherapy.

Beyond ADCs, Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt has also found applications in the development of imaging agents and diagnostic tools. For instance, it can be used to conjugate fluorescent dyes or radiolabels to biomolecules, enabling real-time tracking and visualization of cellular processes. This capability is particularly valuable in understanding disease mechanisms and evaluating the efficacy of therapeutic interventions.

The versatility of Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt extends to its use in protein labeling and modification. Researchers have utilized this compound to introduce functional groups onto proteins for various purposes, such as enhancing protein stability, improving solubility, or facilitating protein purification. The ability to precisely modify proteins with this reagent has opened new avenues for protein engineering and biotechnology applications.

In addition to its practical applications, Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt has been a subject of extensive academic research. Studies have explored its reactivity under different conditions, its compatibility with various biomolecules, and its potential for developing novel bioconjugation strategies. These investigations have not only expanded our understanding of the compound's properties but have also led to the development of new methodologies that enhance its utility in chemical biology.

The safety profile of Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt is another important consideration. While it is a powerful reagent, proper handling and storage practices are essential to ensure safe use. Researchers should follow standard laboratory safety protocols when working with this compound to minimize any potential risks.

In conclusion, Maleimidoacetic Acid Hydrazide Trifluoroacetic Acid Salt (CAS No. 1391054-27-5) is a highly valuable reagent with a broad range of applications in chemical biology and drug discovery. Its unique chemical properties make it an indispensable tool for researchers working on bioconjugation, targeted drug delivery, imaging agents, and protein engineering. As research continues to advance, it is likely that new applications and methodologies will further expand the utility of this versatile compound.